148-25-4(4,5-Dihydroxynaphthalene-2,7-disulfonic acid),AC1869

4,5-Dihydroxynaphthalene-2,7-disulfonic acid Properties

Names and Identifiers

- 4,5-Dihydroxynaphthalene-2,7-disulfonic acid
- 4,5-dihydroxy-2,7-naphthalenedisulfonic acid
- Chromotropic acid
- 1 8-DIHYDROXYNAPHTHALENE-3 6-DISULFONIC ACID
- 1,8-DIHYDROXYNAPHTHYLENE-3,6-DISULFONIC ACID
- 1,8-Dihydroxynaphthalene-3,6-disulfonic acid
- Cyclopentanone
- 4,5-Dihydroxynaphthalene-2,7-disulphonic acid
- CHROMOGEN
- Aids000369
- Aids-000369
- Chrmotropicacid
- Chromotopic acid
- TIMTEC-BB SBB001312
- 1,8-Dihydroxynaphthy
- 8-Dihydroxynaphthylene-3
- 4,5-dihydroxy-7-naphthalenedisulfonicacid
- 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-
- S596OD720M
- NSC37043
- C10H8O8S2
- KSC178E8N
- ARONIS27162
- Chromotropic Acid, disodium salt
- 1,8- Dihydroxynaphthylene-3,6-disulfonicacid
- Polyethylene-polypropyleneglycol
- HLVXFWDLRHCZEI-UHFFFAOYSA-N
- C.I. 16655
- DTXSID6059732
- W-108105
- AI3-18239
- UNII-S596OD720M
- 1,8-dihydroxynaphthalene-3,6-disulfonic acid
- 4,5-dihydroxynaphthalene-2,7-disulfonicacid
- SY034782
- F1995-0221
- CHEMBL144298
- CHROMOTROPICACID
- CHROMOTROPIC ACID [MI]
- SCHEMBL66310
- CHEBI:1751
- NS00021014
- AS-12491
- CS-0166747
- 148-25-4
- NSC 37043
- FT-0623806
- AKOS005446653
- A808746
- Q15410876
- AC1869
- FT-0617187
- EINECS 205-712-7
- NSC-37043
- MFCD00003968
- 4,5-dihydroxy-naphthalene-2,7-disulfonic acid
- 1,8-Dihydroxynaphthylene-3,6-disulfonic acid，98%
- 4,5Dihydroxynaphthalene2,7disulphonic acid
- 4,5-DHN-2,7-DSA
- chromatropic acid
- STK373227
- BBL000842
- 2,7Naphthalenedisulfonic acid, 4,5dihydroxy
- 4,5Dihydroxy2,7naphthalenedisulfonic acid
- 4,5-Dihydroxy-2,7-naphthalenedisulfonic acid
- 1,8Dihydroxynaphthalene3,6disulfonic acid
- 4,5-dihydroxynaphthalene-2,7-disulfonic acid
- 1,8-Dihydroxynaphthylene-3,6-disulfonic acid
- DTXCID0034807
- CHROMOTROPIC ACID
- +Expand
- MDL： MFCD00003968
- InChIKey： HLVXFWDLRHCZEI-UHFFFAOYSA-N
- Inchi： 1S/C10H8O8S2/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8/h1-4,11-12H,(H,13,14,15)(H,16,17,18)
- SMILES： S(C1C([H])=C(C2=C(C([H])=C(C([H])=C2C=1[H])S(=O)(=O)O[H])O[H])O[H])(=O)(=O)O[H]

Computed Properties

Exact Mass: 319.96600
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 2
Monoisotopic Mass: 319.966059
Heavy Atom Count: 20
Complexity: 507
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Tautomer Count: 11
Surface Charge: 0
Topological Polar Surface Area: 166

Experimental Properties

LogP: 2.90600
PSA: 165.96000
Refractive Index: 1.6000 (estimate)
Boiling Point: 429.2°C (rough estimate)
Melting Point: 330°C (dec.)
Color/Form: Solid crystallization
Solubility: Soluble in water.
Sensitiveness: Sensitive to light
Density: 1.7929 (rough estimate)

4,5-Dihydroxynaphthalene-2,7-disulfonic acid Security Information

RTECS：TE6130000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S22; S24/25
Packing Group：III
Packing Group：III
Risk Phrases：R22
Hazard Level：6.1
Dangerous goods sign： Xn
Hazardous Material transportation number：UN3288
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature
Signal Word：Warning

4,5-Dihydroxynaphthalene-2,7-disulfonic acid Customs Data

HS CODE：2908999090
Customs Data：

China Customs Code:
2908999090

Overview:

2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4,5-Dihydroxynaphthalene-2,7-disulfonic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001FTL-1g	2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-	148-25-4	98%(HPLC)	1g	$32.00	2024-06-20
A2B Chem LLC	AA66361-1g	1,8-Dihydroxynaphthylene-3,6-disulfonic acid	148-25-4	98%(HPLC)	1g	$17.00	2024-04-20
Aaron	AR001G1X-5g	2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-	148-25-4	99%	5g	$6.00
abcr	AB336421-1 g	1,8-Dihydroxynaphthylene-3,6-disulfonic acid, 97%; .	148-25-4	97%	1 g	€68.30	2023-07-19
Ambeed	A115656-25g	4,5-Dihydroxynaphthalene-2,7-disulfonic acid	148-25-4	96%	25g	$10.0
Chemenu	CM342879-100g	4,5-dihydroxynaphthalene-2,7-disulfonic acid	148-25-4	95%+	100g	$100	2023-01-03
Cooke Chemical	A2326612-5g	Chromotropic acid	148-25-4	AR	5g	RMB 31.20	2023-09-07
eNovation Chemicals LLC	D277822-100g	4,5-Dihydroxynaphthalene-2,7-disulfonic acid	148-25-4	97%	100g	$200	2022-10-17
Key Organics Ltd	AS-12491-1MG	1,8-Dihydroxynaphthylene-3,6-disulfonic acid	148-25-4	>98%	1mg	£37.00	2023-09-09
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	ED7521-100g	4,5-Dihydroxynaphthalene-2,7-disulfonic acid	148-25-4	≥98%	100g	￥270元	2023-09-15

4,5-Dihydroxynaphthalene-2,7-disulfonic acid Suppliers

Kaiyuan Shenxin Chemical., Co Ltd

Audited Supplier

(CAS:148-25-4)

MR./MRS.:ZHANG LING

Phone:13804987718

Email:1253960@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:148-25-4)

MR./MRS.:A LA DING

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Shanghai Macklin Biochemical Co., Ltd

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(CAS:148-25-4)

MR./MRS.:SHEN JING LI

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Email:shenlinxing@macklin.cn

Hubei Baidu Chemistry Co.,Ltd.

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(CAS:148-25-4)

MR./MRS.:PENG XING

Phone:18871490324

Email:1400878899@qq.com

Changsha Chemoway Imp&Exp Co.,Ltd

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(CAS:148-25-4)

MR./MRS.:WU JING LI

Phone:15388971408

Email:1761256297@qq.com

Fuchen(Tianjin)Chemical Reagent Co.,Ltd.

Audited Supplier

(CAS:148-25-4)

MR./MRS.:CHEN YA DONG

Phone:18522077117

Email:taizheng1023@163.com

Shenyang yimerck chemical products Co., Ltd

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(CAS:148-25-4)

MR./MRS.:FENG JING LI

Phone:13998106873

Email:297303255@qq.com

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:148-25-4)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

4,5-Dihydroxynaphthalene-2,7-disulfonic acid Related Literature

1. Nuclear magnetic resonance studies of beryllium complexes in aqueous solution

Dennis F. Evans,Chih Y. Wong J. Chem. Soc. Dalton Trans. 1992 2009
2. Anion exchanger as a reaction/separation medium—absorptiometric determination of trace amounts of boron in waters by on-line complexation with chromotropic acid presorbed on the anion-exchange column

Chaoying Shao,Shiro Matsuoka,Yoshinobu Miyazaki,Kazuhisa Yoshimura Analyst 2002 127 1614
3. Photocatalytic reduction of CO2: a brief review on product analysis and systematic methods

Jindui Hong,Wei Zhang,Jia Ren,Rong Xu Anal. Methods 2013 5 1086
4. Equilibrium and kinetic studies on the complexation of boric acid with chromotropic acid

Chaoying Shao,Shiro Matsuoka,Yoshinobu Miyazaki,Kazuhisa Yoshimura,Toshishige M. Suzuki,D. A. Pacheco Tanaka J. Chem. Soc. Dalton Trans. 2000 3136
5. Biological activity, reactivity, and use of chromotropic acid and its derivatives

Jan Duda Chem. Soc. Rev. 1994 23 425
6. Kinetic analysis of the complexation of aqueous lanthanide(III) ions by arsenazo III??

Yanlong Shi,Edward M. Eyring,Rudi van Eldik J. Chem. Soc. Dalton Trans. 1998 967
7. Mechanistic information on ligand-substitution reactions of gadolinium(III) in aqueous solution from high-pressure stopped-flow experiments

Kedika B. Reddy,Shibai Cao,Edward C. Orr,István Fábián,Rudi van Eldik,Edward M. Eyring J. Chem. Soc. Dalton Trans. 1994 2497
8. Amberlite XAD-2 functionalized with chromotropic acid: synthesis of a new polymer matrix and its applications in metal ion enrichment for their determination by flame atomic absorption spectrometry

Pankaj Kumar Tewari,Ajai Kumar Singh Analyst 1999 124 1847
9. Synthesis of oxygen-containing heterocyclic ortho-dinitriles based on 4-bromo-5-nitrophthalonitrile

Igor G. Abramov,Alexey V. Smirnov,Sergei A. Ivanovskii,Marina B. Abramova,Vladimir V. Plakhtinskii,Margarita S. Belysheva Mendeleev Commun. 2001 11 80

Cas no 148-25-4 (4,5-Dihydroxynaphthalene-2,7-disulfonic acid)

4,5-Dihydroxynaphthalene-2,7-disulfonic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

4,5-Dihydroxynaphthalene-2,7-disulfonic acid Security Information

4,5-Dihydroxynaphthalene-2,7-disulfonic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4,5-Dihydroxynaphthalene-2,7-disulfonic acid Price

4,5-Dihydroxynaphthalene-2,7-disulfonic acid Suppliers

4,5-Dihydroxynaphthalene-2,7-disulfonic acid Related Literature

Related Categories

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